Cas no 851411-44-4 (N-{4-methyl-5-oxo-5H-chromeno4,3-bpyridin-2-yl}furan-2-carboxamide)

• Product Name: N-{4-methyl-5-oxo-5H-chromeno4,3-bpyridin-2-yl}furan-2-carboxamide
• CAS No: 851411-44-4
• MF: C₁₈H₁₂N₂O₄
• MW: 320.298884391785
• CID: 6111492
• PubChem ID: 4199626
• Update Time: 2025-07-25

N-{4-methyl-5-oxo-5H-chromeno4,3-bpyridin-2-yl}furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{4-methyl-5-oxo-5H-chromeno4,3-bpyridin-2-yl}furan-2-carboxamide
• N-(4-methyl-5-oxo-5H-chromeno[4,3-b]pyridin-2-yl)furan-2-carboxamide
• AKOS024587672
• 851411-44-4
• SR-01000125571
• EU-0058877
• SR-01000125571-1
• N-{4-methyl-5-oxo-5H-chromeno[4,3-b]pyridin-2-yl}furan-2-carboxamide
• N-(4-methyl-5-oxochromeno[4,3-b]pyridin-2-yl)furan-2-carboxamide
• F0614-0065
• AB00669914-01

• Inchi： 1S/C18H12N2O4/c1-10-9-14(20-17(21)13-7-4-8-23-13)19-16-11-5-2-3-6-12(11)24-18(22)15(10)16/h2-9H,1H3,(H,19,20,21)
• InChI Key： ZWRORPCICSKFHG-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(NC1N=C2C3=C(OC(=O)C2=C(C)C=1)C=CC=C3)=O

Computed Properties

• Exact Mass: 320.07970687g/mol
• Monoisotopic Mass: 320.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 511
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 81.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromenopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromenopyridines

Additional information on N-{4-methyl-5-oxo-5H-chromeno4,3-bpyridin-2-yl}furan-2-carboxamide

Recent Advances in the Study of N-{4-methyl-5-oxo-5H-chromeno[4,3-b]pyridin-2-yl}furan-2-carboxamide (CAS: 851411-44-4)

N-{4-methyl-5-oxo-5H-chromeno[4,3-b]pyridin-2-yl}furan-2-carboxamide (CAS: 851411-44-4) is a synthetic small molecule that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its structural properties, mechanism of action, and pharmacological effects, particularly in the context of cancer and inflammatory diseases. This research brief aims to summarize the latest findings related to this compound, providing insights into its current status and future directions in drug development.

The compound belongs to the chromenopyridine class of heterocyclic compounds, which are known for their diverse biological activities. The furan-2-carboxamide moiety attached to the chromenopyridine core is believed to play a critical role in its interaction with biological targets. Recent structural-activity relationship (SAR) studies have highlighted the importance of this moiety in enhancing the compound's binding affinity and selectivity towards specific enzymes and receptors. Computational modeling and X-ray crystallography have further elucidated the molecular interactions, offering a foundation for rational drug design.

In vitro and in vivo studies have demonstrated that N-{4-methyl-5-oxo-5H-chromeno[4,3-b]pyridin-2-yl}furan-2-carboxamide exhibits potent inhibitory effects on key signaling pathways involved in cell proliferation and inflammation. For instance, it has been shown to target kinases such as PI3K and MAPK, which are frequently dysregulated in cancer. Additionally, the compound has displayed anti-inflammatory properties by modulating the activity of NF-κB and other pro-inflammatory cytokines. These findings suggest its potential as a multi-targeted agent for treating complex diseases.

Recent preclinical evaluations have further explored the pharmacokinetic and pharmacodynamic profiles of the compound. Studies in animal models have reported favorable bioavailability and tissue distribution, with minimal off-target effects. However, challenges such as metabolic stability and potential toxicity at higher doses remain areas of active investigation. Researchers are currently exploring structural modifications and formulation strategies to optimize its therapeutic index.

The compound's potential as a lead candidate has also spurred interest in its synthetic routes and scalability. Recent advancements in organic synthesis have enabled more efficient and cost-effective production of N-{4-methyl-5-oxo-5H-chromeno[4,3-b]pyridin-2-yl}furan-2-carboxamide, facilitating larger-scale studies. Collaborative efforts between academia and industry are underway to accelerate its transition from bench to bedside.

In conclusion, N-{4-methyl-5-oxo-5H-chromeno[4,3-b]pyridin-2-yl}furan-2-carboxamide represents a promising scaffold for the development of novel therapeutics. Its multifaceted biological activities, combined with ongoing optimization efforts, position it as a compelling candidate for further clinical evaluation. Future research should focus on addressing the remaining challenges and exploring its potential in combination therapies and personalized medicine approaches.